Cas no 874637-54-4 (1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 874637-54-4
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 5556251
• Update Time: 2025-06-27

1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-4-[1-[2-(4-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C28H29N3O3/c1-3-33-23-14-10-22(11-15-23)31-19-21(18-27(31)32)28-29-25-6-4-5-7-26(25)30(28)16-17-34-24-12-8-20(2)9-13-24/h4-15,21H,3,16-19H2,1-2H3
• InChI Key： XSHUUMWNXQRSQF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OCC)C=C2)CC(C2N(CCOC3=CC=C(C)C=C3)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 874637-54-4) in Modern Chemical Research

The compound 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS number 874637-54-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric groups, including an ethoxyphenyl moiety, a methylphenoxy substituent, and a benzodiazol ring system, positions this compound as a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyrrolidin-2-one core of this molecule is particularly noteworthy, as it is known to exhibit favorable pharmacokinetic properties and can serve as a scaffold for designing bioactive molecules. The structural complexity of 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one allows for diverse functionalization, making it a versatile tool in synthetic chemistry.

In the context of contemporary research, this compound has been investigated for its potential role in modulating neurological pathways. The benzodiazol ring system is well-documented for its anxiolytic and sedative effects, while the pyrrolidinone moiety contributes to metabolic stability and oral bioavailability. The combination of these features makes this molecule an attractive candidate for further pharmacological evaluation.

Advances in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Molecular modeling studies suggest that 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one may interact with specific targets involved in central nervous system disorders. This hypothesis is supported by preliminary experimental data demonstrating interesting pharmacological profiles in vitro.

The synthesis of this compound involves multi-step organic transformations, showcasing the expertise required in modern chemical synthesis. Key steps include the formation of the benzodiazol ring via cyclization reactions and the introduction of the pyrrolidinone group through nucleophilic substitution. The use of advanced catalytic systems has improved yield and purity, facilitating its study in biological assays.

One of the most compelling aspects of this research is the potential for structure-based drug design. By leveraging high-throughput screening and X-ray crystallography, researchers can gain insights into how this molecule interacts with biological targets at the atomic level. Such detailed understanding is crucial for optimizing drug candidates and improving their therapeutic efficacy.

The ethical and regulatory considerations associated with pharmaceutical research are also paramount. Ensuring that compounds like 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one are developed responsibly involves rigorous testing for safety and efficacy before moving to clinical trials. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into tangible benefits for patients.

Looking ahead, the continued exploration of this compound holds promise for addressing unmet medical needs. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical arsenal. As research progresses, further refinements in synthesis and characterization will likely uncover even more exciting possibilities for its application.

In summary, 1-(4-ethoxyphenyl)-4-{1-2-(4-methylphenoxy)ethyl-1H-1,3-benzodiazol-2-y}pyrrolidin - 2-one (CAS No. 874637 - 54 - 4) exemplifies the intersection of innovative chemistry and medicine. Its complex structure and multifaceted pharmacological potential position it as a key player in ongoing efforts to develop novel therapeutics. As our understanding of molecular interactions deepens, compounds like this will continue to shape the future of pharmaceutical innovation.